Bis((1R,2S,3R,5R)-2,6,6-trimethylbicyclo[3.1.1]heptan-3-yl)borane
Overview
Description
Bis((1R,2S,3R,5R)-2,6,6-trimethylbicyclo[3.1.1]heptan-3-yl)borane is a complex organic compound. It likely contains two (1R,2S,3R,5R)-2,6,6-trimethylbicyclo[3.1.1]heptan-3-yl groups attached to a borane (BH3) molecule. The (1R,2S,3R,5R)-2,6,6-trimethylbicyclo[3.1.1]heptan-3-yl group is a type of bicyclic compound .
Molecular Structure Analysis
The molecular structure of this compound would be expected to feature a boron atom at the center, with two (1R,2S,3R,5R)-2,6,6-trimethylbicyclo[3.1.1]heptan-3-yl groups attached. Each of these groups would be a bicyclic structure with a 3-membered ring fused to a 6-membered ring .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. Boranes are generally volatile and reactive, and the bicyclic groups could impart hydrophobicity .Scientific Research Applications
Catalytic Reduction Applications
Bis((1R,2S,3R,5R)-2,6,6-trimethylbicyclo[3.1.1]heptan-3-yl)borane has been utilized as a chiral catalytic source in the borane-mediated asymmetric reduction of prochiral ketones. This process results in the production of secondary alcohols with high enantiomeric excess, demonstrating the compound's potential in precise, asymmetric catalysis (Basavaiah, Reddy, & Chandrashekar, 2004).
Hydroboration and Structural Studies
The compound has been involved in studies related to hydroboration reactions. For instance, its derivatives have been used in the hydroboration of alkynes and alkenes, leading to the formation of various boronic esters and other products (Parks, Piers, & Yap, 1998). Moreover, structural studies, like X-ray crystallography, have been conducted to understand the molecular arrangement and stability of compounds derived from this substance (Goldfuss & Rominger, 2000).
Synthesis and Application in Organometallic Chemistry
This compound and its derivatives are also important in the synthesis of various organometallic compounds. For example, its utilization in the generation of bis(pentafluorophenyl)borane–dimethyl sulfide complex showcases its role in the preparation of significant reagents in organometallic chemistry (Hoshi, Shirakawa, & Okimoto, 2007).
Enantioselective Synthesis
The compound's derivatives are instrumental in enantioselective synthesis, a critical process in the creation of chiral molecules, which are important in various fields, including pharmaceuticals (Savoia, Grilli, & Gualandi, 2010).
Safety And Hazards
properties
InChI |
InChI=1S/C20H34B/c1-11-15-7-13(19(15,3)4)9-17(11)21-18-10-14-8-16(12(18)2)20(14,5)6/h11-18H,7-10H2,1-6H3/t11-,12-,13+,14+,15-,16-,17-,18-/m1/s1 | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MPQAQJSAYDDROO-VMAIWCPRSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[B](C1CC2CC(C1C)C2(C)C)C3CC4CC(C3C)C4(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[B]([C@@H]1C[C@@H]2C[C@H]([C@H]1C)C2(C)C)[C@@H]3C[C@@H]4C[C@H]([C@H]3C)C4(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H34B | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10451029 | |
Record name | Bis[(1R,2S,3R,5R)-2,6,6-trimethylbicyclo[3.1.1]heptan-3-yl]boranyl | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10451029 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
285.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Bis((1R,2S,3R,5R)-2,6,6-trimethylbicyclo[3.1.1]heptan-3-yl)borane | |
CAS RN |
21932-54-7 | |
Record name | Bis[(1R,2S,3R,5R)-2,6,6-trimethylbicyclo[3.1.1]heptan-3-yl]boranyl | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10451029 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.